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Compound of Interest

Compound Name: Gomisin E

Cat. No.: B570227 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. While specific disposal guidelines for Gomisin E are not readily available in

public safety data sheets, a conservative approach based on its known properties and general

principles of chemical waste management is essential. Gomisin E, a lignan extracted from

Schisandra chinensis, is primarily used for research purposes.[1][2]

Recommended Disposal Protocol
Given the absence of specific regulatory information, Gomisin E should be handled as a

chemical waste product. The following step-by-step procedure is recommended for its disposal:

Waste Identification and Segregation:

Treat all Gomisin E waste, including pure compound, solutions, and contaminated

labware (e.g., vials, pipette tips, gloves), as chemical waste.

Segregate Gomisin E waste from other waste streams. Do not mix it with non-hazardous

trash or other chemical waste unless compatibility is confirmed.

Containerization:

Use a dedicated, properly labeled, and leak-proof container for collecting Gomisin E
waste.
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The container should be made of a material compatible with the solvents used to dissolve

Gomisin E.

The label should clearly state "Gomisin E Waste" and include the primary solvent(s) if

applicable.

Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Follow all institutional guidelines for hazardous waste storage.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and proper disposal.

Provide them with all available information on Gomisin E, including its chemical name,

structure, and any known properties. While Safety Data Sheets for related compounds like

Gomisin C and Gomisin D suggest they are not classified as hazardous, this should be

verified with the disposal company.[3]

Documentation:

Maintain a log of the accumulated Gomisin E waste, noting the quantities and dates of

addition to the waste container.

Retain all documentation related to the final disposal of the waste as required by your

institution and local regulations.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of Gomisin E.[1][4]
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Property Value

Molecular Formula C28H34O9

Molecular Weight 514.6 g/mol

IUPAC Name

(11R,12R,15R,24S,25S)-12-hydroxy-18,19,20-

trimethoxy-11,12,24,25-tetramethyl-4,6,9,14-

tetraoxapentacyclo[13.7.3.0³,⁷.0⁸,²².0¹⁶,²¹]pentac

osa-1,3(7),8(22),16,18,20-hexaen-13-one

CAS Number 72960-21-5

XLogP3 4.7

Experimental Protocols
Detailed experimental protocols for the isolation and biological activity assays of Gomisin E
can be found in specialized scientific literature. One key biological activity of Gomisin E is the

inhibition of Nuclear Factor of Activated T-cells (NFAT) transcription, with a reported IC50 of

4.73 μM.[2] Researchers should refer to primary research articles for specific methodologies.

Gomisin E Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Gomisin E.
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Start: Gomisin E Waste Generated

Identify as Chemical Waste

Segregate from other waste streams

Place in a labeled, leak-proof container

Store in a designated, secure area

Contact EHS or licensed waste disposal contractor

Provide all available chemical information

Schedule waste pickup

Document the disposal process

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Gomisin E waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b570227?utm_src=pdf-body-img
https://www.benchchem.com/product/b570227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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